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Compound of Interest

Compound Name: 2,5-Dimethoxy-3-nitrobenzoic acid

Cat. No.: B098076 Get Quote

2,5-Dimethoxy-3-nitrobenzoic acid is an aromatic carboxylic acid derivative. Its structure,

featuring two methoxy groups and a nitro group on the benzoic acid framework, makes it a

valuable building block in organic synthesis for pharmaceutical and materials science

applications.[1] The electron-withdrawing nature of the nitro group and the electron-donating

methoxy groups influence the molecule's overall reactivity and acidity.[1]

Table 1: Physicochemical Properties of 2,5-Dimethoxy-3-nitrobenzoic Acid

Property Value Source(s)

CAS Number 17894-26-7 [1][2][3]

Molecular Formula C₉H₉NO₆ [1][2][3]

Molecular Weight 227.17 g/mol [2][3]

Appearance
Light yellow to orange powder

or crystals
[2][3]

Melting Point 183-187 °C [2]

Synonyms

3-Nitro-2,5-dimethoxybenzoic

acid, 3-Nitrogentisic acid

dimethyl ether, Benzoic acid,

2,5-dimethoxy-3-nitro-

[1][2]
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The Scientific Principle of Melting Point
The melting point of a crystalline solid is the temperature at which it transitions from the solid to

the liquid phase. At a molecular level, this represents the point where the thermal energy

supplied to the system overcomes the intermolecular forces (e.g., hydrogen bonds, dipole-

dipole interactions, van der Waals forces) holding the molecules in a fixed, ordered crystal

lattice.

For a pure substance, this transition occurs over a very narrow temperature range, typically

0.5-1.0 °C. The presence of impurities disrupts the uniform crystal lattice structure. This

disruption weakens the intermolecular forces, requiring less energy (a lower temperature) to

break them apart. Consequently, impure substances exhibit a depressed and broadened

melting point range. This principle is the cornerstone of using melting point as a criterion for

purity.

Experimental Protocol: Capillary Melting Point
Determination
The most common and reliable method for determining the melting point of a powdered

crystalline solid is the capillary melting point technique. This protocol is a self-validating system;

a sharp, reproducible melting range is indicative of both a pure sample and proper

experimental execution.

Causality in Experimental Design
Sample Preparation: The sample must be completely dry and finely powdered. Moisture can

act as an impurity, depressing the melting point. A fine powder ensures uniform heat transfer

within the capillary tube.

Capillary Loading: A small sample size (2-3 mm height) is crucial. Too much sample creates

a significant temperature gradient across the material, leading to a broadened and

inaccurate melting range.

Heating Rate: A slow heating rate (1-2 °C per minute) near the expected melting point is

critical for thermal equilibrium between the heating block, the thermometer, and the sample.
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A rapid heating rate will cause the thermometer reading to lag behind the actual sample

temperature, resulting in an erroneously high and broad melting range.

Step-by-Step Methodology
Sample Preparation:

Ensure the 2,5-Dimethoxy-3-nitrobenzoic acid sample is completely dry. If necessary,

dry under vacuum.

Place a small amount of the crystalline solid onto a clean, dry watch glass.

Using a spatula, crush the sample into a fine powder.

Loading the Capillary Tube:

Obtain a standard melting point capillary tube (sealed at one end).

Press the open end of the capillary tube vertically into the powdered sample. A small

amount of powder will be forced into the open end.

Invert the tube and gently tap the sealed end on a hard surface, or drop it down a long

glass tube, to pack the powder tightly into the bottom.

Repeat until a packed column of 2-3 mm of sample is achieved.

Melting Point Apparatus:

Insert the loaded capillary tube into the sample holder of the melting point apparatus (e.g.,

a Thiele tube with oil bath or a digital melting point device).

Ensure the sample is positioned adjacent to the thermometer bulb or temperature sensor

for accurate reading.

Determination:

Rapid Scan (Optional but Recommended): Heat the apparatus rapidly to get a preliminary,

approximate melting point. This allows you to determine the temperature range for the
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slower, more accurate measurement.

Accurate Measurement: Allow the apparatus to cool to at least 20 °C below the

approximate melting point.

Begin heating again, but at a slow, controlled rate of 1-2 °C per minute as you approach

the expected melting range.

Record the temperature at which the first drop of liquid appears (T₁).

Continue heating at the same slow rate.

Record the temperature at which the last crystal melts and the entire sample is a clear

liquid (T₂).

Reporting:

The melting point is reported as a range from T₁ to T₂. For 2,5-Dimethoxy-3-nitrobenzoic
acid, a pure sample should yield a range within the established 183-187 °C window.

Experimental Workflow Diagram

Sample Preparation
Measurement

Data Reporting
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Rapid Scan (Approx. MP)
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Direct
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Optional
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Caption: Workflow for Capillary Melting Point Determination.

Interpretation of Results
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Sharp Melting Range (e.g., 185.0-185.5 °C): This indicates a high degree of purity for the

sample of 2,5-Dimethoxy-3-nitrobenzoic acid.

Broad and Depressed Range (e.g., 178-183 °C): This suggests the presence of impurities.

The impurities could be residual solvents from synthesis, unreacted starting materials, or

byproducts. Recrystallization would be the recommended next step to purify the compound.

Decomposition: Some organic compounds, particularly those with nitro groups, may

decompose at or near their melting point.[4] This is often observed as a darkening in color

(e.g., charring) and/or gas evolution. If decomposition occurs, the melting point should be

reported with a "d" or "dec.", for example, "186 °C (d)".

Safety and Handling
As a nitro-substituted aromatic compound, 2,5-Dimethoxy-3-nitrobenzoic acid should be

handled with appropriate care in a laboratory setting.

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-

resistant gloves.

Handling: Avoid inhalation of the powder by working in a well-ventilated area or a fume hood.

Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.

Conclusion
The melting point of 2,5-Dimethoxy-3-nitrobenzoic acid is a key specification, with a literature

value of 183-187 °C.[2] Its accurate determination via the capillary method is a fundamental

technique that provides critical insight into the compound's identity and purity. By

understanding the principles behind melting point depression and adhering to a rigorous

experimental protocol, researchers can ensure the quality and reliability of their chemical

materials, a non-negotiable aspect of successful research and development.
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Synthesis of 2,5-dichloro-3-nitrobenzoic acid. PrepChem.com. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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